Cas no 206656-20-4 (Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-)
206656-20-4 structure
Product Name:Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-
CAS No:206656-20-4
MF:C12H14O5
MW:238.236564159393
CID:1395403
PubChem ID:11075482
Update Time:2025-04-20
Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)-
- 5-(4-Formyl-3-hydroxyphenoxy)valeric acid
- 5-(4-formyl-3-hydroxyphenoxy)pentanoic Acid
- AKOS015966100
- SCHEMBL2558549
- 5-[4-formyl-3-hydroxy-phenoxy] pentanoic acid
- ZUKAQQVXQHIXDX-UHFFFAOYSA-N
- DB-381589
- 206656-20-4
-
- Inchi: 1S/C12H14O5/c13-8-9-4-5-10(7-11(9)14)17-6-2-1-3-12(15)16/h4-5,7-8,14H,1-3,6H2,(H,15,16)
- InChI Key: ZUKAQQVXQHIXDX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=C(C=1)O)CCCCC(=O)O
Computed Properties
- Exact Mass: 238.08412
- Monoisotopic Mass: 238.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
Pentanoic acid, 5-(4-formyl-3-hydroxyphenoxy)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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